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Compound of Interest

Compound Name: N-Methyl-2,4,6-trinitroaniline

Cat. No.: B093473 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on handling the static sensitivity of N-Methyl-2,4,6-trinitroaniline,

commonly known as tetryl.

Frequently Asked Questions (FAQs)
Q1: What is N-Methyl-2,4,6-trinitroaniline (tetryl), and why is its static sensitivity a concern?

A1: N-Methyl-2,4,6-trinitroaniline is a sensitive secondary high explosive.[1] Its high

sensitivity to initiation from stimuli such as friction, shock, or spark makes it hazardous to

handle.[1] Static electricity discharge is a significant concern as it can provide sufficient energy

to initiate detonation. Therefore, strict adherence to handling protocols is mandatory to prevent

accidental explosions.

Q2: What are the primary hazards associated with tetryl?

A2: The primary hazard is the risk of detonation when exposed to heat, friction, shock, or

electrostatic discharge.[1][2] Tetryl is more easily detonated than TNT.[1] Finely dispersed

particles can also form explosive mixtures in the air.[2] In addition to its explosive nature, tetryl

is toxic and can cause skin irritation and other health effects.[1][3]

Q3: What general precautions should be taken when working with tetryl?
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A3: All work with tetryl should be conducted in a controlled environment, preferably within a

system designed to prevent the build-up of electrostatic charges.[2][4] Key precautions include:

Grounding and Bonding: Ensure all equipment, containers, and personnel are properly

grounded to dissipate static charges.[4][5]

Non-Sparking Tools: Use only non-sparking tools and equipment.[4][6]

Explosion-Proof Equipment: All electrical equipment and lighting in the vicinity should be

explosion-proof.[4][6]

Control of Ignition Sources: Prohibit open flames, smoking, and other potential ignition

sources in the handling area.[2][4][6]

Personal Protective Equipment (PPE): Wear appropriate PPE, including protective clothing,

gloves, and eye protection.[2][4]

Dust Control: Minimize the generation of dust. Use wet methods for cleaning up spills and

avoid dry sweeping.[2][6]

Q4: How should tetryl be stored?

A4: Tetryl should be stored in a cool, dark, and well-ventilated area, away from heat, shock,

and flame.[6] It should be kept in a separate building and protected from shock.[2]

Q5: What should I do in case of a tetryl spill?

A5: In the event of a spill, the following steps should be taken:

Evacuate all non-essential personnel from the area.[6]

Remove all sources of ignition.[4][6]

Ventilate the area.[4]

Cleanup should only be performed by a trained explosives specialist.[6] Do not dry sweep

the spilled material.[6]
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Troubleshooting Guide
Problem: Suspected static charge buildup on equipment or containers.

Solution: Immediately cease all operations. Verify that all grounding and bonding

connections are secure and functioning correctly. Use a static meter to check for the

presence of electrostatic charges. If a charge is detected, ensure the area's humidity is

within an acceptable range, as higher humidity can help dissipate static electricity.

Problem: An unexpected popping or crackling sound is heard during handling.

Solution: This could indicate a small electrostatic discharge. Stop the procedure immediately

and calmly evacuate the area. Report the incident to the appropriate safety personnel. A

thorough investigation of the grounding and bonding systems, as well as a review of

handling procedures, must be conducted before resuming any work.

Problem: Visible spark observed near the compound.

Solution:IMMEDIATE EVACUATION. This is a critical incident. Activate the emergency alarm

and evacuate the area immediately. Do not attempt to fight any fire that may result.[6] The

area should be considered extremely hazardous, and only specialized emergency response

teams should be allowed to enter.

Quantitative Data on Tetryl Sensitivity
The sensitivity of an energetic material to external stimuli is a critical safety parameter. The

following table summarizes key sensitivity data for tetryl. It is important to note that values can

vary depending on the specific test method and the physical characteristics of the material

being tested (e.g., particle size).
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Sensitivity
Parameter

Test
Method/Conditions

Reported Value Reference

Impact Sensitivity - 14 J [7]

Impact Sensitivity

Rotter Impact Test

(Figure of

Insensitivity)

90 [8]

Electrostatic Spark

Sensitivity
Electric Spark Test Comparable to HNS [8]

Detonation Velocity - 7200–7300 m/s [1]

Explosion

Temperature
- 187°C (368°F) [6][9]

Experimental Protocols
Detailed experimental protocols for determining the sensitivity of energetic materials are

extensive and should be performed by trained personnel in specialized facilities. Below are

brief overviews of the principles behind key sensitivity tests.

1. Impact Sensitivity Testing (e.g., Rotter Test, Drop Weight Test)

Principle: This test determines the energy required to cause a sample to react (e.g.,

decompose, explode) upon impact. A known weight is dropped from a specific height onto a

sample of the material.

General Methodology:

A small, precisely measured amount of the explosive is placed in a standardized sample

holder.

A drop weight of a specified mass is released from a predetermined height, impacting the

sample.

The outcome (e.g., no reaction, deflagration, detonation) is observed.
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The height of the drop is varied, and the test is repeated multiple times to determine the

50% probability of initiation (the height at which there is a 50% chance of causing a

reaction). This is then converted to an energy value (Joules) or a Figure of Insensitivity.

2. Friction Sensitivity Testing

Principle: This test assesses the susceptibility of an explosive to initiation by frictional forces.

General Methodology:

A small amount of the material is placed on a test surface (e.g., a porcelain plate).

A weighted porcelain pin is brought into contact with the sample and moved back and forth

under a specified load.

The load is varied, and the test is repeated to determine the load at which there is a 50%

probability of initiation.

3. Electrostatic Discharge (ESD) Sensitivity Testing

Principle: This test measures the energy of an electrostatic discharge required to initiate the

explosive material.[10]

General Methodology:

A sample of the explosive is placed in a holder between two electrodes.

A capacitor is charged to a known voltage and then discharged through the sample,

creating a spark.[10]

The energy of the discharge is varied by changing the capacitance and/or voltage.

The test is repeated to determine the energy level at which there is a 50% probability of

initiation (E50).[10]
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Start Experiment with Tetryl

Pre-Experiment Checks:
- Verify grounding and bonding

- Inspect non-sparking tools
- Confirm explosion-proof equipment functionality

Don Personal Protective Equipment (PPE)

Handle Tetryl in Designated Area

Continuously Monitor for Static Buildup

Follow Proper Spill/Cleanup Procedures

No Static Detected

Normal

Static Detected

Abnormal

End of Experiment

Experiment Complete

Stop All Work Immediately

Remediate Static Issue:
- Re-verify grounding

- Adjust humidity
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Unexpected Event During Experiment
(e.g., pop, crackle, spark)

Assess Severity

Audible Cue Only
(Pop/Crackle)

Minor

Visible Spark

CRITICAL

Stop Work & Evacuate Immediate Area IMMEDIATE FULL EVACUATION

Report to Safety Officer

Full Investigation by
Explosives Specialist

Implement Corrective Actions

Resume Work Only After
Authorization

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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